Cas no 57967-10-9 (Acetamide, N-(aminocarbonyl)-2-cyano-2-[(2-propenyloxy)imino]-)

• Product name: Acetamide, N-(aminocarbonyl)-2-cyano-2-[(2-propenyloxy)imino]-
• CAS No: 57967-10-9
• MF: C₇H₈N₄O₃
• MW: 196.163420677185
• CID: 343621
• PubChem ID: 71443874

Acetamide, N-(aminocarbonyl)-2-cyano-2-[(2-propenyloxy)imino]- Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-(aminocarbonyl)-2-cyano-2-[(2-propenyloxy)imino]-
• 2-(carbamoylamino)-2-oxo-N-prop-2-enoxyethanimidoyl cyanide
• DTXSID90852676
• N-Carbamoyl-2-cyano-2-{[(prop-2-en-1-yl)oxy]imino}acetamide
• 57967-10-9

• Inchi： InChI=1S/C7H8N4O3/c1-2-3-14-11-5(4-8)6(12)10-7(9)13/h2H,1,3H2,(H3,9,10,12,13)/b11-5+
• InChI Key： ZAPSZPBGHHTECO-VZUCSPMQSA-N
• SMILES： C=CCO/N=C(/C(NC(=O)N)=O)\C#N

Computed Properties

• Exact Mass: 196.05974
• Monoisotopic Mass: 196.05964013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 0.6
• Topological Polar Surface Area: 118Ų

Experimental Properties

• PSA: 117.57